4-Methyl-n-(1,2,2,2-tetrachloroethyl)benzamide

• CAS No.: 61767-28-0
• Molecular Formula: C10H9Cl4NO
• Molecular Weight: 301.0 g/mol
• IUPAC Name: 4-methyl-N-(1,2,2,2-tetrachloroethyl)benzamide
• InChI: InChI=1S/C10H9Cl4NO/c1-6-2-4-7(5-3-6)8(16)15-9(11)10(12,13)14/h2-5,9H,1H3,(H,15,16)
• InChI Key: RSNRNBBXKBGZCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(C(Cl)(Cl)Cl)Cl

Description

4-Methyl-n-(1,2,2,2-tetrachloroethyl)benzamide is a useful research compound. Its molecular formula is C10H9Cl4NO and its molecular weight is 301.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A stirred solution of Example 37C (20.0 g, 70.8 mmol) in CH2Cl2(300 mL) at 0° C. was treated with pyridine (10 mL). The reaction mixture was treated dropwise with thionyl chloride (10.4 mL, 141 mmol), and the reaction flask was equipped with a calcium chloride drying tube. The reaction mixture was warmed to ambient temperature and stirred for 4 hours. Concentration of the reaction mixture to a reduced volume and addition of diethyl ether (100 mL) resulted in a precipitate which was filtered off, and the filtrate was concentrated and dried under reduced pressure to provide 19.0 g of the desired product as a white solid.